Cas no 10344-62-4 ((2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid)

(2S)-1-Azabicyclo[2.2.2]octane-2-carboxylic acid is a chiral bicyclic amino acid derivative featuring a rigid azabicyclo[2.2.2]octane scaffold. Its constrained structure enhances stereochemical stability, making it valuable in asymmetric synthesis and medicinal chemistry applications. The compound serves as a versatile building block for peptidomimetics and bioactive molecules, particularly in the design of enzyme inhibitors and receptor ligands. Its bicyclic framework imparts conformational rigidity, improving binding affinity and selectivity in target interactions. The (2S)-configuration ensures enantiomeric purity, critical for chiral synthesis. This compound is also useful in studying structure-activity relationships due to its unique spatial orientation and functional group compatibility. Suitable for research in pharmaceutical development and chemical biology.
(2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid structure
10344-62-4 structure
Product Name:(2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid
CAS No:10344-62-4
MF:C8H13NO2
MW:155.194322347641
MDL:MFCD22741585
CID:1137047
PubChem ID:11521223
Update Time:2025-06-06

(2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid
    • 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, (S)-
    • 1Aza-bicyclo[2.2.2]octan-2-carbonsaeure
    • CTK0D8548
    • KB-64880
    • Chinuclidin-2-carbonsaeure
    • 1-Azabicyclo[2.2.2]octane-2-carboxylic acid,(2S)-
    • 1Aza-bicyclo&lt
    • 2.2.2&gt
    • octan-2-carbonsaeure, Chinuclidin-2-carbonsaeure
    • 1Aza-bicyclo< 2.2.2> octan-2-carbonsaeure, Chinuclidin-2-carbonsaeure
    • 10344-62-4
    • (S)-quinuclidine-2-carboxylic acid
    • CS-M0022
    • 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, (2S)-
    • (2S)-1-Azabicyclo[2.2.2]octane-2-carboxylicacid
    • DTXSID20467959
    • G82372
    • (2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid
    • MDL: MFCD22741585
    • Inchi: 1S/C8H13NO2/c10-8(11)7-5-6-1-3-9(7)4-2-6/h6-7H,1-5H2,(H,10,11)/t7-/m0/s1
    • InChI Key: LIUAALCHBQSCCX-ZETCQYMHSA-N
    • SMILES: OC([C@@H]1CC2CCN1CC2)=O

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.23
  • Melting Point: 280 ºC (dec.)
  • Boiling Point: 285 ºC
  • Flash Point: 126 ºC

(2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid Pricemore >>

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